Cas no 2377606-01-2 ([2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid)

[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key methodology in synthetic organic chemistry. The presence of both chloro and trifluoromethoxy substituents enhances its reactivity and selectivity in forming carbon-carbon bonds, particularly in pharmaceutical and agrochemical applications. The hydroxyl group further allows for additional functionalization, making it a valuable intermediate in complex molecule synthesis. Its stability under typical reaction conditions and compatibility with diverse catalysts contribute to its utility in constructing heterocyclic and polyfunctional aromatic compounds. This compound is particularly advantageous in medicinal chemistry for introducing trifluoromethoxy-containing motifs, which are known to improve metabolic stability and bioavailability in drug candidates.

[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid structure

2377606-01-2 structure

Product Name:[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid

CAS No:2377606-01-2

MF:C₇H₅BClF₃O₄

MW:256.371412038803

CID:5523778

Update Time:2025-05-26

[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

- [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid
- Inchi： 1S/C7H5BClF3O4/c9-4-2-6(16-7(10,11)12)5(13)1-3(4)8(14)15/h1-2,13-15H
- InChI Key： XVILRSOBZRBVFC-UHFFFAOYSA-N
- SMILES： O(C1C=C(Cl)C(B(O)O)=CC=1O)C(F)(F)F

Experimental Properties

Density: 1.66±0.1 g/cm3(Predicted)
Boiling Point: 358.0±52.0 °C(Predicted)
pka: 7.65±0.48(Predicted)

[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AJ15626-250mg	[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid	2377606-01-2	98%	250mg	$282.00	2024-04-20
A2B Chem LLC	AJ15626-1g	[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid	2377606-01-2	98%	1g	$662.00	2024-04-20

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Additional information on [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid

Introduction to [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic Acid (CAS No. 2377606-01-2)

[2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid, with CAS number 2377606-01-2, is a highly functionalized aromatic compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is characterized by its unique combination of substituents: a chlorine atom at the 2-position, a hydroxyl group at the 5-position, and a trifluoromethoxy group at the 4-position on the phenyl ring, which is further attached to a boronic acid moiety. The presence of these groups imparts distinctive electronic and steric properties to the molecule, making it a versatile building block for various applications.

The trifluoromethoxy group is particularly notable for its strong electron-withdrawing effect, which can significantly influence the reactivity of the aromatic ring. This feature makes [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid an excellent candidate for Suzuki-Miyaura coupling reactions, a widely used method in cross-coupling chemistry. Recent studies have demonstrated that this compound can serve as an efficient precursor for constructing biaryl structures with high regioselectivity and yield. Such structures are of great interest in drug discovery and materials development due to their potential to modulate electronic properties and enhance stability.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the fabrication of organic light-emitting diodes (OLEDs) and photovoltaic devices. The hydroxyl group at the 5-position plays a critical role in tuning the electronic properties of the resulting materials, enabling better charge transport and emission characteristics. Furthermore, the chlorine substituent contributes to increased molecular rigidity, which is essential for achieving optimal performance in these devices.

Recent advancements in medicinal chemistry have also highlighted the potential of [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid as a lead compound for developing novel therapeutic agents. Its ability to participate in diverse coupling reactions allows for the creation of complex molecular architectures that can target specific biological pathways. For example, derivatives of this compound have been investigated as inhibitors of kinase enzymes, which are key players in various disease states such as cancer and inflammatory disorders.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic aromatic substitution and boronate esterification. The choice of methodology depends on the desired regioselectivity and scalability of the process. Recent optimizations have focused on improving reaction efficiency and minimizing environmental impact by employing catalytic systems or using solvent-free conditions.

Looking ahead, [2-Chloro-5-hydroxy-4-(trifluoromethoxy)phenyl]boronic acid is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of functional groups makes it a valuable tool for exploring new frontiers in organic synthesis, materials science, and drug discovery. As researchers continue to uncover its full potential, this compound will undoubtedly contribute to groundbreaking innovations across multiple disciplines.